Cas no 96783-80-1 (1-Methyl-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-Methyl-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 96783-80-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1029236
• PubChem ID: 13455433
• Update Time: 2025-04-20

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-nitro-5-(trifluoromethyl)benzene
• 3-Methyl-5-nitrobenzotrifluoride
• 3-METHYL-5-TRIFLUOROMETHYLNITROBENZENE
• 3-NITRO-5-(TRIFLUOROMETHYL)TOLUENE
• SCHEMBL2957816
• DTXSID70541298
• 96783-80-1
• A858669
• AKOS015995419
• AVWBWIZTGVJIKB-UHFFFAOYSA-N
• DB-194208

• MDL： MFCD13250178
• Inchi： 1S/C8H6F3NO2/c1-5-2-6(8(9,10)11)4-7(3-5)12(13)14/h2-4H,1H3
• InChI Key： AVWBWIZTGVJIKB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.44520